Cas no 1050890-54-4 (2,2,2-trifluoro-1-3-(piperidin-2-yl)pyrrolidin-1-ylethan-1-one)

• Product Name: 2,2,2-trifluoro-1-3-(piperidin-2-yl)pyrrolidin-1-ylethan-1-one
• CAS No: 1050890-54-4
• MF: C₁₁H₁₇F₃N₂O
• MW: 250.260693311691
• MDL: MFCD10686947
• CID: 5166445
• Update Time: 2025-07-14

2,2,2-trifluoro-1-3-(piperidin-2-yl)pyrrolidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-[3-(piperidin-2-yl)pyrrolidin-1-yl]ethan-1-one
• 2,2,2-Trifluoro-1-(3-(piperidin-2-yl)pyrrolidin-1-yl)ethan-1-one
• Ethanone, 2,2,2-trifluoro-1-[3-(2-piperidinyl)-1-pyrrolidinyl]-
• 2,2,2-trifluoro-1-3-(piperidin-2-yl)pyrrolidin-1-ylethan-1-one

• MDL： MFCD10686947
• Inchi： 1S/C11H17F3N2O/c12-11(13,14)10(17)16-6-4-8(7-16)9-3-1-2-5-15-9/h8-9,15H,1-7H2
• InChI Key： HEIUADJHCCVDFH-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C1)C1CCCCN1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: 1.7
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 2,2,2-trifluoro-1-3-(piperidin-2-yl)pyrrolidin-1-ylethan-1-one

Comprehensive Overview of 2,2,2-Trifluoro-1-(3-(piperidin-2-yl)pyrrolidin-1-yl)ethan-1-one (CAS No. 1050890-54-4)

2,2,2-Trifluoro-1-(3-(piperidin-2-yl)pyrrolidin-1-yl)ethan-1-one (CAS No. 1050890-54-4) is a fluorinated organic compound with a unique structural framework combining piperidine and pyrrolidine moieties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its molecular structure, featuring a trifluoroacetyl group, enhances its reactivity and stability, making it a valuable candidate for drug discovery and material science applications.

Recent studies highlight the growing demand for fluorinated compounds in medicinal chemistry, driven by their ability to improve metabolic stability and bioavailability. 2,2,2-Trifluoro-1-(3-(piperidin-2-yl)pyrrolidin-1-yl)ethan-1-one aligns with this trend, as its trifluoromethyl group is known to enhance lipophilicity and membrane permeability. Researchers are exploring its utility in designing CNS-targeting drugs, given the piperidine-pyrrolidine scaffold's prevalence in neurologically active molecules. This compound is also being investigated for its potential role in catalysis and ligand design.

From a synthetic perspective, the compound's heterocyclic backbone offers versatility in derivatization. Its CAS No. 1050890-54-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Users often inquire about its synthetic routes, spectroscopic data, and safety profiles, underscoring the need for detailed technical documentation. Environmental considerations, such as green chemistry compatibility, are also emerging as key discussion points.

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In summary, 2,2,2-Trifluoro-1-(3-(piperidin-2-yl)pyrrolidin-1-yl)ethan-1-one represents a promising fluorinated building block with multidisciplinary applications. Its structural complexity and functional groups make it a subject of ongoing research, particularly in precision medicine and advanced materials. As interest in tailored heterocycles grows, this compound is poised to play a pivotal role in innovation across chemical and life sciences.